![molecular formula C13H8N4O B2531403 12H-pyrido[2',3':5,6][1,4]oxazino[2,3-b]quinoxaline CAS No. 72119-84-7](/img/structure/B2531403.png)
12H-pyrido[2',3':5,6][1,4]oxazino[2,3-b]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” is a chemical compound with the molecular formula C13H8N4O and a molecular weight of 236.23 . It is used in various chemical reactions and has potential applications in different fields .
Molecular Structure Analysis
The molecular structure of “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” is based on its molecular formula C13H8N4O . Detailed structural analysis would require more specific resources or experimental data which are not available in the current resources.Chemical Reactions Analysis
The compound “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” can participate in various chemical reactions. For instance, it has been noted to undergo competitive debromination . More detailed information about its reactivity and the types of reactions it can undergo would require more specific studies or resources.Physical And Chemical Properties Analysis
The compound “12H-pyrido[2’,3’:5,6][1,4]oxazino[2,3-b]quinoxaline” has a molecular weight of 236.23 . Other physical and chemical properties such as melting point, boiling point, density, etc., are not mentioned in the available resources.Scientific Research Applications
Organic Synthesis
This compound can be used in the synthesis of other complex organic compounds. A new synthetic route to 5,6,11,12-tetrakis (arylethynyl)tetracenes, π-extended rubrenes, was developed via [4 + 2] cycloadditions of dialkynylisobenzofuran and 1,4-naphthoquinone .
Pharmaceutical Testing
The compound is used for pharmaceutical testing . It can be used as a reference standard in pharmaceutical research to ensure the accuracy of analytical methods.
Building Block in Innovation
Due to its unique molecular structure, it can be used as a versatile building block that can unlock new avenues of innovation . It can be used in a wide range of applications, from pharmaceuticals to materials science.
Anticancer Research
Quinoxaline derivatives, which this compound is a part of, have been used as anticancer agents . They have shown a comprehensive array of biological activities and are significant therapeutic agents in the pharmaceutical industry.
Suzuki–Miyaura Coupling Reaction
Bromo-substituted quinoxalines and pyrido[2,3-b]pyrazines were synthesized by condensation reactions of aromatic 1,2-diamino and 1,2-diketone compounds. These compounds were used as common intermediates for postcondensation modification by Suzuki–Miyaura coupling reaction to form aryl-substituted quinoxalines and pyrido[2,3-b]pyrazines .
Organic Semiconductors and Electroluminescent Materials
Quinoxaline derivatives have been widely used in organic semiconductors, and electroluminescent materials for the manufacture of highly efficient organic light-emitting diodes (OLEDs) .
Future Directions
properties
IUPAC Name |
9-oxa-2,4,11,18-tetrazatetracyclo[8.8.0.03,8.012,17]octadeca-1(18),3(8),4,6,10,12,14,16-octaene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N4O/c1-2-5-9-8(4-1)15-12-13(16-9)18-10-6-3-7-14-11(10)17-12/h1-7H,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFDWSQINDAVXTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3C(=N2)OC4=C(N3)N=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
12H-pyrido[2',3':5,6][1,4]oxazino[2,3-b]quinoxaline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.